Cas no 2001679-75-8 (1-(3-bromophenyl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(3-bromophenyl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2001679-75-8
• MF: C₁₀H₁₀BrClO₂S
• MW: 309.607200145721
• CID: 6427762
• PubChem ID: 165961817
• Update Time: 2025-06-29

1-(3-bromophenyl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)methylcyclopropane-1-sulfonyl chloride
• 2001679-75-8
• EN300-1143105
• 1-[(3-bromophenyl)methyl]cyclopropane-1-sulfonyl chloride

• Inchi： 1S/C10H10BrClO2S/c11-9-3-1-2-8(6-9)7-10(4-5-10)15(12,13)14/h1-3,6H,4-5,7H2
• InChI Key： CAQKJENTCUIGCX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC1(CC1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 307.92734g/mol
• Monoisotopic Mass: 307.92734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(3-bromophenyl)methylcyclopropane-1-sulfonyl chloride

1-(3-Bromophenyl)methylcyclopropane-1-sulfonyl Chloride: A Comprehensive Overview

The compound 1-(3-bromophenyl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2001679-75-8) is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in various chemical reactions and its role as an intermediate in the synthesis of advanced materials. Recent studies have highlighted its utility in the development of novel pharmaceuticals and high-performance polymers, making it a subject of interest for researchers worldwide.

The molecular structure of 1-(3-bromophenyl)methylcyclopropane-1-sulfonyl chloride is notable for its combination of a bromophenyl group, a cyclopropane ring, and a sulfonyl chloride functional group. The bromophenyl group contributes to the compound's reactivity and selectivity in various substitution reactions, while the cyclopropane ring introduces strain and unique electronic properties that enhance its reactivity in certain contexts. The sulfonyl chloride group is a versatile functional group that can participate in nucleophilic substitutions, making this compound a valuable reagent in organic synthesis.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing 1-(3-bromophenyl)methylcyclopropane-1-sulfonyl chloride. Researchers have explored the use of transition metal catalysts to optimize reaction conditions, resulting in higher yields and improved purity. These methods have been documented in leading journals, such as *Journal of Organic Chemistry* and *Chemical Communications*, where authors emphasize the importance of controlling reaction parameters to achieve desired stereochemical outcomes.

In terms of applications, 1-(3-bromophenyl)methylcyclopropane-1-sulfonyl chloride has been utilized as an intermediate in the synthesis of bioactive compounds. For instance, studies published in *Medicinal Chemistry Communications* highlight its role in constructing complex molecular frameworks with potential pharmacological activity. The compound's ability to undergo nucleophilic aromatic substitution reactions makes it particularly useful in the construction of heterocyclic compounds, which are often key components of drug molecules.

Moreover, the compound has found applications in polymer chemistry. Its reactivity allows for the incorporation into polymeric materials with tailored properties, such as enhanced thermal stability or mechanical strength. Research conducted at leading institutions, including Stanford University and the Massachusetts Institute of Technology (MIT), has demonstrated the potential of this compound in developing advanced materials for use in electronics and aerospace industries.

The synthesis and characterization of 1-(3-bromophenyl)methylcyclopropane-1-sulfonyl chloride have been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies provide insights into the compound's electronic structure and reactivity, enabling chemists to design more efficient synthetic pathways. For example, a study published in *Angewandte Chemie International Edition* details how computational modeling was used to predict reaction outcomes, thereby streamlining the synthesis process.

In conclusion, 1-(3-bromophenyl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2001679-75-8) is a versatile compound with significant potential in organic synthesis and materials science. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel compounds with advanced properties. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.